Cas no 426842-84-4 (3-fluoro-4-iodo-6-methoxyquinoline)

• Product Name: 3-fluoro-4-iodo-6-methoxyquinoline
• CAS No: 426842-84-4
• MF: C₁₀H₇FINO
• MW: 303.071558237076
• CID: 3984142
• PubChem ID: 11666615
• Update Time: 2025-07-02

3-fluoro-4-iodo-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-fluoro-4-iodo-6-methoxy-
• 3-fluoro-4-iodo-6-methoxyquinoline
• SB21623
• 3-fluoro-4-iodo-6-methoxy-quinoline
• 4-iodo-3-fluoro-6-methoxyquinoline
• WDTCYDQYUFTEFZ-UHFFFAOYSA-N
• SCHEMBL4854355
• 111-558-0
• DB-183385
• 426842-84-4

• Inchi： 1S/C10H7FINO/c1-14-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,1H3
• InChI Key： WDTCYDQYUFTEFZ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(I)=C(F)C=1

Computed Properties

• Exact Mass: 302.95564Da
• Monoisotopic Mass: 302.95564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-fluoro-4-iodo-6-methoxyquinoline

Comprehensive Overview of 3-Fluoro-4-Iodo-6-Methoxyquinoline (CAS No. 426842-84-4)

3-Fluoro-4-iodo-6-methoxyquinoline (CAS No. 426842-84-4) is a halogenated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoro, iodo, and methoxy substituents, exhibits versatile chemical properties, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced material development.

The structural features of 3-fluoro-4-iodo-6-methoxyquinoline contribute to its reactivity and binding affinity, which are critical for designing small-molecule inhibitors and fluorescence probes. Recent studies highlight its role in targeting kinase enzymes, a hot topic in cancer therapeutics. With the growing demand for precision medicine, this compound’s ability to modulate biological pathways aligns with trends in personalized healthcare and targeted drug delivery.

In the context of green chemistry, 426842-84-4 has been explored for its potential in sustainable synthesis routes. The incorporation of halogen atoms (fluorine and iodine) enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. This aligns with the industry’s shift toward atom-efficient methodologies and catalytic processes.

From a commercial perspective, 3-fluoro-4-iodo-6-methoxyquinoline is often searched alongside terms like “quinoline derivatives suppliers”, “CAS 426842-84-4 price”, and “halogenated heterocycles”. Its availability in high purity (>98%) makes it a sought-after reagent for academic and industrial labs. Additionally, its stability under ambient conditions ensures ease of handling, a factor frequently queried by researchers.

Emerging applications of this compound include its use in OLED materials and photovoltaic devices, where its electron-withdrawing groups improve charge transport properties. As the demand for energy-efficient technologies rises, 426842-84-4 is increasingly referenced in patents related to organic electronics and optoelectronic materials.

Safety and regulatory aspects of 3-fluoro-4-iodo-6-methoxyquinoline are also a common search topic. While it is not classified as hazardous under standard guidelines, proper laboratory practices (e.g., PPE, ventilation) are recommended. This aligns with the broader discourse on chemical safety protocols and risk assessment in research settings.

In summary, CAS No. 426842-84-4 represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its relevance to cutting-edge fields like cancer research and renewable energy ensures continued interest, as reflected in scholarly citations and commercial inquiries.